3-[({[3-(2,4-dichlorophenyl)acryloyl]amino}carbonothioyl)amino]-4-methoxybenzoic acid

• IUPAC Name: 3-[[(E)-3-(2,4-dichlorophenyl)prop-2-enoyl]carbamothioylamino]-4-methoxybenzoic acid
• InChI: InChI=1S/C18H14Cl2N2O4S/c1-26-15-6-3-11(17(24)25)8-14(15)21-18(27)22-16(23)7-4-10-2-5-12(19)9-13(10)20/h2-9H,1H3,(H,24,25)(H2,21,22,23,27)/b7-4+
• InChI Key: TXMQHBYXNOLTJX-QPJJXVBHSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)C(=O)O)NC(=S)NC(=O)C=CC2=C(C=C(C=C2)Cl)Cl
• Isomeric SMILES: COC1=C(C=C(C=C1)C(=O)O)NC(=S)NC(=O)/C=C/C2=C(C=C(C=C2)Cl)Cl
• Molecular Formula: C18H14Cl2N2O4S
• Molecular Weight: 425.3 g/mol

Description

The compound “3-[({[3-(2,4-dichlorophenyl)acryloyl]amino}carbonothioyl)amino]-4-methoxybenzoic acid” is a complex organic molecule. It contains several functional groups, including an acryloyl group, a carbonothioyl group, and a methoxybenzoic acid group.

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, each introducing a different functional group. Unfortunately, without specific literature or experimental data, it’s difficult to provide a detailed synthesis analysis.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of several functional groups. The 2,4-dichlorophenyl group is a common motif in many organic compounds and is known for its reactivity. The acryloyl group could potentially participate in various reactions, particularly those involving addition across the double bond.

Chemical Reactions Analysis

The reactivity of this compound would be influenced by the various functional groups present. For instance, the acryloyl group could undergo addition reactions, while the carbonothioyl group might be involved in nucleophilic substitution reactions.

Physical and Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For instance, the presence of polar functional groups would likely make it soluble in polar solvents.

Mechanism of Action

Without specific context, it’s difficult to predict the mechanism of action of this compound. If it’s a drug, its mechanism would depend on its specific biological target.

Future Directions

The potential applications and future directions for this compound would depend on its properties and reactivity. It could potentially be used in the synthesis of other complex organic molecules, or as a lead compound in drug discovery.